(2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C30H27Br2FN2O3S
• Molecular Weight: 674.4 g/mol
• IUPAC Name: (5E)-3-cyclohexyl-5-[[2,3-dibromo-4-[(4-fluorophenyl)methoxy]-5-methoxyphenyl]methylidene]-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C30H27Br2FN2O3S/c1-37-24-16-20(26(31)27(32)28(24)38-18-19-12-14-21(33)15-13-19)17-25-29(36)35(23-10-6-3-7-11-23)30(39-25)34-22-8-4-2-5-9-22/h2,4-5,8-9,12-17,23H,3,6-7,10-11,18H2,1H3/b25-17+,34-30?
• InChI Key: OMSPFXUMVWTCQH-ANQVEEQOSA-N
• Isomeric SMILES: COC1=C(C(=C(C(=C1)/C=C/2\C(=O)N(C(=NC3=CC=CC=C3)S2)C4CCCCC4)Br)Br)OCC5=CC=C(C=C5)F
• SMILES: COC1=C(C(=C(C(=C1)C=C2C(=O)N(C(=NC3=CC=CC=C3)S2)C4CCCCC4)Br)Br)OCC5=CC=C(C=C5)F

Description

(2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a thiazolidinone derivative that has shown promising results in preclinical studies for the treatment of various diseases.

Mechanism of Action

The mechanism of action of (2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one involves the inhibition of various signaling pathways that are involved in the pathogenesis of diseases. It inhibits the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. It also inhibits the activation of PI3K/Akt/mTOR pathway, which is involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
(2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. It exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress. It also exhibits anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines. Moreover, it has been reported to have anti-diabetic activity by reducing blood glucose levels.

Advantages and Limitations for Lab Experiments

The advantages of using (2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one in lab experiments are its potential therapeutic applications in various diseases, its ability to inhibit various signaling pathways involved in the pathogenesis of diseases, and its biochemical and physiological effects. The limitations of using this compound in lab experiments are its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

For the research on (2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one include the development of more efficient synthesis methods, the evaluation of its toxicity in vivo, and the optimization of its pharmacokinetic properties. Moreover, further studies are needed to elucidate its mechanism of action and to investigate its potential therapeutic applications in other diseases.

Synthesis Methods

The synthesis of (2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one involves the reaction of 2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzaldehyde with cyclohexylamine and phenylhydrazine in the presence of thiosemicarbazide. The reaction proceeds through a series of condensation and cyclization steps to yield the final product.

Scientific Research Applications

(2Z,5E)-3-cyclohexyl-5-{2,3-dibromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzylidene}-2-(phenylimino)-1,3-thiazolidin-4-one has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and diabetes. In preclinical studies, this compound has shown anti-cancer activity by inhibiting the growth and proliferation of cancer cells. It also exhibits anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines. Moreover, it has been reported to have anti-diabetic activity by reducing blood glucose levels.